Cas no 1262396-04-2 (Methyl 2-bromo-4-fluoro-6-methylbenzoate)

• Product Name: Methyl 2-bromo-4-fluoro-6-methylbenzoate
• CAS No: 1262396-04-2
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD28053775
• CID: 2093283
• PubChem ID: 67195244
• Update Time: 2025-04-21

Methyl 2-bromo-4-fluoro-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-fluoro-6-methylbenzoate
• AJLWZNNKJCBLHC-UHFFFAOYSA-N
• AK167226
• 2-bromo-4-fluoro-6-methyl-benzoic acid methyl ester
• Benzoic acid, 2-bromo-4-fluoro-6-methyl-, methyl ester
• SCHEMBL1872743
• methyl2-bromo-4-fluoro-6-methylbenzoate
• MFCD28053775
• CL9213
• 1262396-04-2
• CS-0061258
• AKOS025286045
• DB-171875
• DS-9442
• MAC39604

• MDL： MFCD28053775
• Inchi： 1S/C9H8BrFO2/c1-5-3-6(11)4-7(10)8(5)9(12)13-2/h3-4H,1-2H3
• InChI Key： AJLWZNNKJCBLHC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1C(=O)OC)F

Computed Properties

• Exact Mass: 245.96917 g/mol
• Monoisotopic Mass: 245.96917 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 247.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters